2-Cyanomethyl-4,6-dimethoxy-benzoic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 2-(cyanomethyl)-4,6-dimethoxybenzoic acid
• InChI: InChI=1S/C11H11NO4/c1-15-8-5-7(3-4-12)10(11(13)14)9(6-8)16-2/h5-6H,3H2,1-2H3,(H,13,14)
• InChI Key: PBWLXFKUPWTHDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(=O)O)CC#N

Description

2-Cyanomethyl-4,6-dimethoxy-benzoic acid is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of NaOH (3.4 g, 85 mmol) in H2O (50 ml) was added of 5,7-Dimethoxy-indan-1,2-dione 2-oxime (5.0 g, 22.6 mmol). The mixture was heated to 50° C. Then p-Toluenesulfonyl chloride (5.7 g, 30 mmol) was added in portions to the mixture. The mixture was heated at 80° C. for 15 min. After cooling carefully to room temperature, the precipitate (a little) was removed from the mixture. Mother liquid was acidified by concentrated HCl to PH=3-4 and precipitate was formed. The precipitate was collected and dried to give product (3.5 g, 70%). LC-MS: m/e 220 (M−1).